N-(3-(methylcarbamoyl)thiophen-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide

• IUPAC Name: N-[3-(methylcarbamoyl)thiophen-2-yl]-1-thiophen-2-ylsulfonylpiperidine-2-carboxamide
• InChI: InChI=1S/C16H19N3O4S3/c1-17-14(20)11-7-10-25-16(11)18-15(21)12-5-2-3-8-19(12)26(22,23)13-6-4-9-24-13/h4,6-7,9-10,12H,2-3,5,8H2,1H3,(H,17,20)(H,18,21)
• InChI Key: UHLAYYGWJBHRQO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC=C1)NC(=O)C2CCCCN2S(=O)(=O)C3=CC=CS3
• Molecular Formula: C16H19N3O4S3
• Molecular Weight: 413.5 g/mol

Description

N-(3-(methylcarbamoyl)thiophen-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide is a useful research compound. Its molecular formula is C16H19N3O4S3 and its molecular weight is 413.53. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Characterization

• Kappa-Opioid Receptor Antagonism : Compounds like PF-04455242, similar in structure to N-(3-(methylcarbamoyl)thiophen-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide, have been studied for their ability to antagonize kappa-opioid receptors. These compounds show potential in treating depression and addiction disorders due to their high affinity and selectivity for kappa-opioid receptors in humans, rats, and mice (Grimwood et al., 2011).

Synthesis and Chemical Properties

• Synthesis of Derivatives : Research includes the synthesis of novel derivatives of piperidine-carboxamide compounds and exploring their anti-angiogenic and DNA cleavage activities. These compounds demonstrate potential as anticancer agents, particularly due to their effects on blood vessel formation and DNA interactions (Kambappa et al., 2017).

Molecular Interaction and Binding Studies

• Muscarinic Receptor and β2-Adrenoceptor Interaction : Certain compounds, like THRX-198321, exhibit multifaceted interactions with muscarinic acetylcholine receptors and β2-adrenoceptors. These complex interactions suggest potential applications in developing multifunctional drugs (Steinfeld et al., 2011).

Brain-Specific Delivery

• Radioiodinated Phenylamines for Brain Delivery : Studies on compounds like radioiodinated phenylamines attached to dihydropyridine carriers aim at brain-specific delivery of radiopharmaceuticals, potentially useful for measuring cerebral blood perfusion (Tedjamulia et al., 1985).

Anticancer Activity

• Antibacterial and Antifungal Activities : Thiophene-2-carboxaldehyde derivatives have shown antibacterial and antifungal activities, alongside being less toxic in nature. They also demonstrate binding characteristics to carrier proteins like Human Serum Albumin, suggesting potential applications in cancer therapy (Shareef et al., 2016).